Cas no 354-50-7 (Ethane,1-bromo-1,1-dichloro-2,2,2-trifluoro-)

• Product Name: Ethane,1-bromo-1,1-dichloro-2,2,2-trifluoro-
• CAS No: 354-50-7
• MF: C₂BrCl₂F₃
• MW: 231.826608657837
• CID: 293853
• PubChem ID: 39178
• Update Time: 2025-06-03

Ethane,1-bromo-1,1-dichloro-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Ethane,1-bromo-1,1-dichloro-2,2,2-trifluoro-
• 1-bromo-1,1-dichloro-2,2,2-trifluoroethane
• 1-Brom-1,1-dichlor-2,2,2-trifluor-aethan
• 1-bromo-1,1-dichloro-2,2,2-trifluoro-ethane
• 1-bromo-1,1-dichlorotrifluoroethane
• 2-Bromo-2-dichloro-1,1,1-trifluoroethane
• Bromodichlorotrifluoroethane
• ETHANE,BROMODICHLOROTRIFLUORO
• PC5733
• SCHEMBL9155880
• AKOS025310368
• 42339-74-2
• UNII-1JT2P2VXA8
• 1JT2P2VXA8
• 354-50-7
• ZKMFFBJKSALGEO-UHFFFAOYSA-N
• ETHANE, BROMODICHLOROTRIFLUORO-
• InChI=1/C2BrCl2F3/c3-1(4,5)2(6,7)
• DTXSID10195153
• Ethane, 1-bromo-1,1-dichloro-2,2,2-trifluoro-
• 2-Bromo-2,2-dichloro-1,1,1-trifluoroethane

• Inchi： 1S/C2BrCl2F3/c3-1(4,5)2(6,7)8
• InChI Key： ZKMFFBJKSALGEO-UHFFFAOYSA-N
• SMILES： BrC(C(F)(F)F)(Cl)Cl

Computed Properties

• Exact Mass: 229.85100
• Monoisotopic Mass: 229.85125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 87.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.07500

Additional information on Ethane,1-bromo-1,1-dichloro-2,2,2-trifluoro-

Comprehensive Analysis of Ethane,1-bromo-1,1-dichloro-2,2,2-trifluoro- (CAS No. 354-50-7)

The compound Ethane,1-bromo-1,1-dichloro-2,2,2-trifluoro- (CAS No. 354-50-7) is a halogenated hydrocarbon with significant applications in industrial and research settings. Its unique molecular structure, featuring bromine, chlorine, and fluorine substituents, makes it a subject of interest for chemists and material scientists. This article delves into its properties, synthesis, and relevance in modern applications, addressing common queries such as "What are the uses of Ethane,1-bromo-1,1-dichloro-2,2,2-trifluoro-?" and "How is CAS No. 354-50-7 synthesized?"

From a structural perspective, Ethane,1-bromo-1,1-dichloro-2,2,2-trifluoro- belongs to the family of halogenated ethanes, which are widely studied for their reactivity and stability. The presence of multiple halogens in its structure enhances its utility as an intermediate in organic synthesis. Researchers often explore its role in fluorination reactions and as a precursor for specialized polymers. Recent trends in sustainable chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with the global push for green chemistry.

The physical and chemical properties of CAS No. 354-50-7 are critical for its applications. It exhibits high thermal stability and low solubility in water, making it suitable for high-temperature processes. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to characterize its purity and structural integrity. These properties are frequently searched by professionals seeking data sheets or safety guidelines, underscoring the need for accurate, accessible information.

In industrial contexts, Ethane,1-bromo-1,1-dichloro-2,2,2-trifluoro- is valued for its role in producing advanced materials. For instance, it serves as a building block for fluorinated polymers, which are essential in electronics and coatings due to their resistance to heat and chemicals. This aligns with the growing demand for high-performance materials in sectors like aerospace and renewable energy. Queries such as "Ethane,1-bromo-1,1-dichloro-2,2,2-trifluoro- in polymer science" reflect this trend.

Safety and handling of CAS No. 354-50-7 are also frequently discussed topics. While it is not classified under restricted categories, proper storage and ventilation are recommended to mitigate risks associated with halogenated compounds. This pragmatic approach resonates with laboratory professionals and industry workers who prioritize workplace safety and regulatory compliance.

Looking ahead, the compound's potential in emerging fields like pharmaceutical intermediates and agrochemicals is under exploration. Its versatility positions it as a candidate for innovative applications, answering search queries like "Future uses of Ethane,1-bromo-1,1-dichloro-2,2,2-trifluoro-." As research progresses, its role in sustainable and high-tech industries is expected to expand, reinforcing its importance in modern chemistry.